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Introduction:

L-012 is a luminol-based chemiluminescent probe widely utilized for the sensitive detection of

reactive oxygen species (ROS) and reactive nitrogen species (RNS) in both in vitro and in vivo

applications.[1][2][3] Its enhanced chemiluminescence signal compared to other probes like

luminol makes it a valuable tool for non-invasively monitoring inflammatory processes and

oxidative stress in living organisms.[2][4] L-012 is particularly effective in detecting ROS/RNS

generated by NADPH oxidase and myeloperoxidase (MPO), key enzymes in inflammatory

responses.

Mechanism of Action:

The chemiluminescence of L-012 is initiated by its oxidation in the presence of ROS/RNS, a

reaction often catalyzed by peroxidases such as myeloperoxidase (MPO). The process

involves the generation of an excited-state intermediate, 3-aminophthalate, which then decays

to its ground state, releasing energy in the form of light. The signal can be significantly

enhanced by the presence of superoxide radicals.

Signaling Pathway Diagram:
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1. Preparation

2. Experimental Procedure

3. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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